Cas no 115134-60-6 (2-(Bromomethyl)-4-chlorophenyl isothiocyanate)

2-(Bromomethyl)-4-chlorophenyl isothiocyanate structure
115134-60-6 structure
Product Name:2-(Bromomethyl)-4-chlorophenyl isothiocyanate
CAS No:115134-60-6
MF:C8H5BrClNS
MW:262.553998708725
CID:2121479
Update Time:2023-08-04

2-(Bromomethyl)-4-chlorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-(bromomethyl)-4-chloro-1-isothiocyanatobenzene
    • 2-(Bromomethyl)-4-chlorophenyl isothiocyanate
    • Inchi: 1S/C8H5BrClNS/c9-4-6-3-7(10)1-2-8(6)11-5-12/h1-3H,4H2
    • InChI Key: JMGSOEFRCSVDNF-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C=CC=1N=C=S)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Topological Polar Surface Area: 44.4
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